3-(Dimethyl-morpholin-4-yl)-N-(3,5-dimethyl-phenyl)-propionamide

• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol
• IUPAC Name: 3-(2,6-dimethylmorpholin-4-yl)-N-(3,5-dimethylphenyl)propanamide
• InChI: InChI=1S/C17H26N2O2/c1-12-7-13(2)9-16(8-12)18-17(20)5-6-19-10-14(3)21-15(4)11-19/h7-9,14-15H,5-6,10-11H2,1-4H3,(H,18,20)
• InChI Key: ZZYBUZMZIBEEOQ-UHFFFAOYSA-N
• SMILES: CC1CN(CC(O1)C)CCC(=O)NC2=CC(=CC(=C2)C)C

Description

3-(Dimethyl-morpholin-4-yl)-N-(3,5-dimethyl-phenyl)-propionamide, also known as DMPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMPP is a member of the morpholine family of compounds and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

3-(Dimethyl-morpholin-4-yl)-N-(3,5-dimethyl-phenyl)-propionamide has been used in a variety of scientific research applications, including as a tool for studying the function of ion channels and receptors. 3-(Dimethyl-morpholin-4-yl)-N-(3,5-dimethyl-phenyl)-propionamide has been shown to activate certain ion channels and receptors, leading to changes in intracellular signaling pathways. This makes 3-(Dimethyl-morpholin-4-yl)-N-(3,5-dimethyl-phenyl)-propionamide a valuable tool for studying the function of these important molecules in cells and tissues.

Mechanism of Action

3-(Dimethyl-morpholin-4-yl)-N-(3,5-dimethyl-phenyl)-propionamide acts as an agonist for certain ion channels and receptors, leading to changes in intracellular signaling pathways. 3-(Dimethyl-morpholin-4-yl)-N-(3,5-dimethyl-phenyl)-propionamide has been shown to activate the nicotinic acetylcholine receptor, which is involved in synaptic transmission and muscle contraction. 3-(Dimethyl-morpholin-4-yl)-N-(3,5-dimethyl-phenyl)-propionamide has also been shown to activate the TRPM8 ion channel, which is involved in the sensation of cold temperatures.
Biochemical and Physiological Effects:
3-(Dimethyl-morpholin-4-yl)-N-(3,5-dimethyl-phenyl)-propionamide has a variety of biochemical and physiological effects, including changes in intracellular signaling pathways, muscle contraction, and sensation of cold temperatures. 3-(Dimethyl-morpholin-4-yl)-N-(3,5-dimethyl-phenyl)-propionamide has also been shown to have analgesic effects, making it a potential tool for the treatment of pain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(Dimethyl-morpholin-4-yl)-N-(3,5-dimethyl-phenyl)-propionamide in lab experiments is its high purity and yield, which allows for accurate and reproducible results. However, one limitation of using 3-(Dimethyl-morpholin-4-yl)-N-(3,5-dimethyl-phenyl)-propionamide is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are many potential future directions for research on 3-(Dimethyl-morpholin-4-yl)-N-(3,5-dimethyl-phenyl)-propionamide. One area of interest is the development of new drugs based on the structure of 3-(Dimethyl-morpholin-4-yl)-N-(3,5-dimethyl-phenyl)-propionamide. Another area of interest is the use of 3-(Dimethyl-morpholin-4-yl)-N-(3,5-dimethyl-phenyl)-propionamide as a tool for studying the function of ion channels and receptors in different tissues and organs. Finally, the potential therapeutic applications of 3-(Dimethyl-morpholin-4-yl)-N-(3,5-dimethyl-phenyl)-propionamide, such as its use as an analgesic, should be further explored.

Synthesis Methods

The synthesis of 3-(Dimethyl-morpholin-4-yl)-N-(3,5-dimethyl-phenyl)-propionamide involves several steps. The first step is the preparation of 3-(dimethylamino)-1,2-epoxypropane, which is then reacted with 3,5-dimethylphenyl isocyanate to form the desired product. The synthesis of 3-(Dimethyl-morpholin-4-yl)-N-(3,5-dimethyl-phenyl)-propionamide has been optimized to produce high yields and purity, making it a valuable tool for scientific research.